Cas no 2567504-09-8 (3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride, Mixture of diastereomers)

• Product Name: 3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride, Mixture of diastereomers
• CAS No: 2567504-09-8
• MF: C₈H₂₀ClNSi
• MW: 193.789602279663
• MDL: MFCD32878709
• CID: 5656594
• PubChem ID: 155820319
• Update Time: 2025-05-28

3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride
• EN300-27695347
• 3-(Trimethylsilylmethyl)cyclobutan-1-amine;hydrochloride
• 2567504-09-8
• 3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride, Mixture of diastereomers

• MDL： MFCD32878709
• Inchi： 1S/C8H19NSi.ClH/c1-10(2,3)6-7-4-8(9)5-7;/h7-8H,4-6,9H2,1-3H3;1H
• InChI Key： VATGRDVKDDKEDE-UHFFFAOYSA-N
• SMILES： Cl.[Si](C)(C)(C)CC1CC(C1)N

Computed Properties

• Exact Mass: 193.1053539g/mol
• Monoisotopic Mass: 193.1053539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride, Mixture of diastereomers

Research Brief on 3-(Trimethylsilyl)methylcyclobutan-1-amine Hydrochloride (CAS: 2567504-09-8): A Mixture of Diastereomers

3-(Trimethylsilyl)methylcyclobutan-1-amine hydrochloride (CAS: 2567504-09-8), a mixture of diastereomers, has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its cyclobutane core and trimethylsilyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

The synthesis of 3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride involves a multi-step process that includes the introduction of the trimethylsilyl group to a cyclobutane scaffold, followed by amination and subsequent hydrochloride salt formation. The resulting diastereomeric mixture presents both challenges and opportunities in purification and stereochemical control, which are critical for its application in asymmetric synthesis. Advanced chromatographic techniques, such as chiral HPLC, have been employed to separate the diastereomers, enabling researchers to study their individual biological activities.

Recent pharmacological investigations have highlighted the compound's potential as a modulator of gamma-aminobutyric acid (GABA) receptors, which play a pivotal role in central nervous system (CNS) function. Preliminary in vitro assays demonstrated that one of the diastereomers exhibits significant binding affinity to GABA_A receptors, suggesting its potential as a lead compound for anxiolytic or anticonvulsant therapies. Additionally, the trimethylsilyl moiety has been shown to enhance the compound's metabolic stability, a desirable property for drug candidates.

In the context of medicinal chemistry, the incorporation of silicon-containing groups, such as trimethylsilyl, into bioactive molecules has emerged as a strategy to improve pharmacokinetic properties. The steric and electronic effects of the trimethylsilyl group in 3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride have been investigated using computational modeling and X-ray crystallography. These studies revealed that the silicon atom influences the conformational flexibility of the cyclobutane ring, potentially affecting the compound's interaction with biological targets.

Despite these promising findings, challenges remain in optimizing the synthetic route to achieve high diastereoselectivity and yield. Recent advancements in catalytic asymmetric synthesis, including the use of transition metal catalysts and organocatalysts, offer potential solutions. Furthermore, the development of scalable purification methods will be essential for advancing this compound into preclinical studies.

In conclusion, 3-(trimethylsilyl)methylcyclobutan-1-amine hydrochloride (CAS: 2567504-09-8) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and biological activity profile underscore its potential as a valuable tool in the development of next-generation therapeutics. Future research should focus on elucidating the stereochemical requirements for biological activity and exploring its applications in other therapeutic areas, such as oncology and infectious diseases.